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Compound of Interest

Compound Name: 3-(Phenylmethylene)octan-2-one
CAS No.: 54951-59-6
Cat. No.: B12664605

Get Quote

Part 1: Executive Summary & Immediate Action

Stop. Read this before handling waste. 3-(Phenylmethylene)octan-2-one (CAS: 27820-17-3)
is an

-unsaturated ketone.[1][2][3][4] Chemically, it acts as a Michael Acceptor, capable of alkylating
biological macromolecules (proteins/DNA). Improper disposal poses significant risks of skin
sensitization and long-term aquatic toxicity.
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Immediate Action Card Protocol

Isolate immediately. Do not dispose of down the

Containment _
drain.

Skin Sensitizer / Irritant.[5] Avoid all dermal

Primary Hazard
contact.[3]

Non-Halogenated Organic Waste (High BTU

Waste Stream ] ]
Incineration).

Absorb with vermiculite or sand. Do not use
Spill Response cellulose (paper towels) for neat liquid if

oxidizers are present.

Part 2: Chemical Identification & Hazard
Assessment

To dispose of a chemical safely, you must understand its reactivity. This compound is the
condensation product of benzaldehyde and 2-octanone. Its conjugated system makes it stable
but reactive toward nucleophiles.

Physicochemical Profile
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Property Data Significance for Disposal

) 3-(Phenylmethylene)octan-2- o )
Chemical Name Official tracking name.[1]
one

CAS Number 27820-17-3 Use for waste manifesting.

Low volatility; unlikely to form
Molecular Weight 216.32 g/mol significant vapor plumes

unless heated.

) Yellowish Liquid / Low-melting Viscous; requires solvent
Physical State i -
Solid rinsing for complete transfer.

- ] N Insoluble in water.
Solubility Lipophilic (LogP > 3) ) ) )
Bioaccumulative potential.

o ) ) Reacts with thiols/amines.
Reactivity Michael Acceptor (Electrophile) ) N
Potential sensitizer.

The "Why" Behind the Protocol

The Mechanism of Hazard: As a conjugated enone, this molecule is an electrophile. In
biological systems, it undergoes 1,4-addition (Michael addition) with nucleophilic residues (like
cysteine thiols) on proteins.

o Consequence: This haptenization triggers an immune response, leading to allergic contact
dermatitis.

o Disposal Implication: Waste containers must be strictly wiped down. Double-gloving is
mandatory to prevent cross-contamination of waste handles.

Part 3: Disposal Workflow & Decision Logic

The following decision tree illustrates the correct segregation logic for this compound.
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Waste Generation:
3-(Phenylmethylene)octan-2-one

What is the physical state?

Liquid / Solution Solid / Contaminated Debris

/

Is it dissolved in
Halogenated Solvents Type of Solid
(DCM, Chloroform)?

Yes o (Acetone, EtOH, Hexane)

Stream B:
Non-Halogenated Organic Waste
(Preferred for Incineration)

SLCEIAS Sharps (Needles/Glass) Gloves/Wipes/Silica

Halogenated Organic Waste

Click to download full resolution via product page
Figure 1: Segregation logic for 3-(Phenylmethylene)octan-2-one waste streams.

Part 4: Detailed Operational Procedures
Personal Protective Equipment (PPE)

e Gloves: Nitrile (Minimum 0.11 mm thickness). Recommendation: Double glove. If the outer
glove is splashed, remove immediately. The lipophilic nature of the ketone allows it to
permeate nitrile over time (15-30 mins).

+ Eye Protection: Chemical splash goggles (ANSI Z87.1).

» Respiratory: If heating or generating aerosols, work within a certified fume hood.
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Scenario A: Disposal of Pure Reagent or Reaction
Solutions

Objective: Transfer liquid waste to the appropriate carboy without contaminating the exterior.

e Solvent Selection: If the compound is neat (pure liquid), dilute it with a compatible
combustible solvent (e.g., Acetone, Ethanol, or Ethyl Acetate) to facilitate flow and burning
during incineration.

e Segregation:

o Preferred: Pour into Non-Halogenated Organic Waste (Red Can). This stream is typically
sent for fuel blending/incineration, which effectively destroys the organic structure.

o Alternative: If mixed with Dichloromethane (DCM), it must go to Halogenated Waste.
» Rinsing: Triple-rinse the original container with acetone. Add rinsate to the waste container.
» Labeling: Affix a hazardous waste tag.

o Constituents: "Acetone (95%), 3-(Phenylmethylene)octan-2-one (5%)".

o Hazard Checkboxes: Flammable, Irritant.

Scenario B: Disposal of Solid Waste (Silica Gel, TLC
Plates)

Objective: Prevent leaching of the chemical from solid supports.

o Silica Gel/TLC Plates: These often contain high concentrations of the compound after
chromatography.

o Packaging: Place contaminated silica or drying agents (MgSO4) into a heavy-duty
polyethylene bag (minimum 2 mil) or a wide-mouth plastic jar.

o Sealing: Zip-tie or tape the bag closed. Do not leave open in the fume hood, as this allows
solvent evaporation and potential dispersal of contaminated dust.
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¢ Bin: Place in the Solid Hazardous Waste drum.

Scenario C: Cleaning Spills

 |solate: Mark the area.
e Absorb: Use vermiculite or a spill pillow.

o Clean: Wipe the surface with an acetone-soaked towel, followed by a soap-and-water wash.
The ketone is lipophilic; water alone will not remove it.

o Disposal: All cleanup materials go into the Solid Hazardous Waste stream.

Part 5: Regulatory Compliance & Waste Codes

Compliance relies on accurate characterization. While this specific compound is not "P-listed"
or "U-listed" by specific name in 40 CFR 261.33, it is regulated based on its characteristics and
the solvents used.

Regulatory Body Classification Code Rationale

If disposed of in
EPA (RCRA) Ignitable Waste D001 flammable solvents
(Flash point < 60°C).

If mixed with other
regulated toxins.
Otherwise, classify as

EPA (RCRA) Toxic (Characteristic) D000 "Non-RCRA
Regulated Hazardous
Waste" (state

dependent).

"Other organic
) solvents, washing
EU (EWC) Organic Solvents 07 01 04* o
liquids and mother

liquors."
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Self-Validation Step: Before sealing the waste container, ask: Did I list this specific chemical
name on the tag? Generic labeling (e.g., "Ketone Waste") is insufficient for safety personnel
who may need to handle unexpected reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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